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Introduction

Dibutyl adipate (DBA) is a common plasticizer used to impart flexibility to polymers,
particularly polyvinyl chloride (PVC), which is widely used in the manufacturing of medical
devices. Devices such as blood bags, infusion sets, catheters, and medical tubing often contain
DBA to ensure their functionality and durability. However, as DBA is not covalently bound to the
polymer matrix, it has the potential to leach into solutions that come into contact with the
plastic, including intravenous fluids, blood products, and drug formulations. This leaching can
lead to patient exposure to DBA, raising concerns about its potential toxicological effects.

These application notes provide a comprehensive overview of the methodologies required to
study the leaching of Dibutyl adipate from medical devices. Detailed experimental protocols
for sample preparation, simulated leaching studies, and quantitative analysis using Gas
Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography
(HPLC) are provided. Furthermore, this document summarizes available data on plasticizer
leaching and discusses a potential toxicological pathway based on studies of structurally
related compounds.

Data Presentation

The following tables summarize illustrative quantitative data on the leaching of plasticizers from
medical devices. It is important to note that specific leaching data for Dibutyl adipate (DBA)
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from a wide range of medical devices is not extensively available in the public literature. Much
of the existing research has focused on the phthalate plasticizer, di(2-ethylhexyl) phthalate
(DEHP). The data presented for DEHP can serve as a reference for designing and interpreting
leaching studies for DBA, as the analytical methodologies are similar. A single data point for
DBA migration from a food packaging film is included to provide some context.

Table 1: lllustrative Leaching of Plasticizers from PVC Medical Devices

Incubation
Medical o . Time & Leached
. Plasticizer Simulant Reference
Device Temperatur  Amount
e
Neonatal
) Ethanol/Wate )
Expiratory DEHP (1:1) 60 min 54,600 ug [1]
r(1:
Filter Set
Respiratory
Ethanol/Wate ] 6,560 g
Support and DEHP 60 min ) [1]
) r(1:1) (median)
Filter
Urine
] Ethanol/Wate )
Collectors DiBP 1) 60 min 340 pg [1]
r(1:
(Newborn)
PVC Blood Bovine Calf ~3.3 mg/g of
DEHP 5 days ) [2]
Bag Serum bag material
PVC 635 to 1043
Nasogastric DEHP Gastric Juice 1 week pg from 5 cm [3]
Tubes tube
PVC 100 times
Nasogastric Polyadipate Gastric Juice 1 week lower than [3]
Tubes DEHP
PVDC ~6.8% of
) Ham o
Packaging DBA 4 months DBAin film [4]
] Sausage )
Film migrated
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Note: The data for DEHP and DiBP are provided as examples of the range of plasticizer
leaching that can be observed from medical devices. Specific studies on DBA leaching from
these devices are needed.

Experimental Protocols
Protocol for Simulated Leaching of Dibutyl Adipate from
Medical Devices

This protocol describes a generalized method for simulating the leaching of DBA from medical
devices into various solutions.

Materials:
» Medical device (e.g., PVC tubing, blood bag segment, catheter) of a known surface area.
e Leaching simulants:

o Physiological saline (0.9% NacCl)

5% Dextrose solution

o

[¢]

Ethanol/water mixtures (e.g., 10% or 50% v/v) to simulate lipophilic drug formulations

[¢]

Artificial urine for urinary catheters

[e]

Blood plasma or a validated blood simulant for blood bags|[5]
¢ Glass vials with PTFE-lined caps
e Incubator or water bath

e Analytical balance

Sterile cutting tools

Procedure:
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o Sample Preparation: Cut a representative portion of the medical device with a known surface
area (e.g., in cm?).

 Incubation: Place the device segment into a glass vial. Add a defined volume of the pre-
warmed leaching simulant to achieve a specific surface area-to-volume ratio (e.g., 1
cmz/mL).

e Leaching Conditions: Seal the vial and incubate at a controlled temperature (e.g., 37°C to
simulate physiological conditions, or elevated temperatures like 40°C or 50°C to accelerate
leaching). The incubation time should be varied to assess the kinetics of leaching (e.g., 1, 4,
24, 72 hours).[6]

o Sample Collection: At each time point, carefully decant the simulant (leachate) into a clean
glass vial for analysis.

e Analysis: Analyze the leachate for DBA concentration using the GC-MS or HPLC-UV
protocols detailed below.

Protocol for Quantification of Dibutyl Adipate by GC-MS

This protocol is suitable for the sensitive and specific quantification of DBA in agueous and
semi-aqueous leachates.

Materials and Reagents:

¢ Gas Chromatograph with Mass Spectrometric detector (GC-MS)
e Capillary column (e.g., 5% phenyl-methyl silicone bonded-phase)
e Helium (carrier gas)

o Dibutyl adipate analytical standard

 Internal standard (e.g., Benzyl benzoate)

e Solvents (e.g., Dichloromethane, n-Hexane, HPLC grade)

e Solid-Phase Extraction (SPE) cartridges (e.g., C18) for sample cleanup if necessary
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e Glass vials and syringes
Sample Preparation (Liquid-Liquid Extraction):

e To a known volume of the leachate (e.g., 10 mL), add a known amount of the internal
standard.

e Add an equal volume of a suitable extraction solvent (e.g., dichloromethane or n-hexane).
» Vortex vigorously for 2 minutes and allow the layers to separate.

o Carefully transfer the organic layer to a clean vial.

» Repeat the extraction process twice more and combine the organic extracts.

o Concentrate the combined extracts under a gentle stream of nitrogen to a final volume of 1
mL.

GC-MS Conditions:

Injection Volume: 1 pL

« Injector Temperature: 250°C

e Oven Temperature Program:

o Initial temperature: 60°C, hold for 1 minute

o Ramp: 10°C/min to 280°C, hold for 5 minutes

e Carrier Gas: Helium at a constant flow rate of 1 mL/min

e MS Transfer Line Temperature: 280°C

e lon Source Temperature: 230°C

« lonization Mode: Electron Impact (El) at 70 eV
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e Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for DBA (e.g., m/z
129, 185, 258) and the internal standard.

Quantification: Create a calibration curve using standard solutions of DBA of known
concentrations. The concentration of DBA in the samples is determined by comparing the peak
area ratio of DBA to the internal standard against the calibration curve.

Protocol for Quantification of Dibutyl Adipate by HPLC-
uv

This protocol provides an alternative method for the quantification of DBA, particularly useful for
samples with higher concentrations or when MS detection is not available.

Materials and Reagents:

High-Performance Liquid Chromatograph with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um)

Mobile phase: Acetonitrile and water (HPLC grade)

Dibutyl adipate analytical standard

Sample filters (0.45 pm)

Sample Preparation:

o For aqueous leachates, they can often be directly injected after filtration through a 0.45 pum
filter.

o For leachates containing ethanol or other organic solvents, dilution with the mobile phase
may be necessary.

e If extraction is required, follow the liquid-liquid extraction procedure outlined in the GC-MS
protocol and reconstitute the dried extract in the mobile phase.

HPLC-UV Conditions:
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» Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 75:25 v/v).
e Flow Rate: 1.0 mL/min

e Injection Volume: 20 pL

e Column Temperature: 30°C

e UV Detection Wavelength: 230 nm[7]

Quantification: Construct a calibration curve by injecting standard solutions of DBA with known
concentrations. The concentration of DBA in the samples is determined by comparing the peak
area to the calibration curve.

Mandatory Visualization
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Caption: Workflow for studying Dibutyl adipate leaching from medical devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b094505?utm_src=pdf-body-img
https://www.benchchem.com/product/b094505?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/273889128_Migrability_of_PVC_plasticizers_from_medical_devices_into_a_simulant_of_infused_solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Specification and Evaluation of Plasticizer Migration Simulants for Human Blood Products:
A Delphi Study [mdpi.com]

e 5. contaminantsreviews.com [contaminantsreviews.com]

e 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance
[restek.com]

e 7. Materials degradation in PVC medical devices, DEHP leaching and neonatal outcomes -
PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Leaching Studies of
Dibutyl Adipate from Medical Devices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094505#leaching-studies-of-dibutyl-adipate-from-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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